2-(4-bromophenyl)-4-[3-(3-fluorophenyl)-1,2,4-oxadiazol-5-yl]phthalazin-1(2H)-one

• IUPAC Name: 2-(4-bromophenyl)-4-[3-(3-fluorophenyl)-1,2,4-oxadiazol-5-yl]phthalazin-1-one
• InChI: InChI=1S/C22H12BrFN4O2/c23-14-8-10-16(11-9-14)28-22(29)18-7-2-1-6-17(18)19(26-28)21-25-20(27-30-21)13-4-3-5-15(24)12-13/h1-12H
• InChI Key: IXZNXXPWQDWSDO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=NN(C2=O)C3=CC=C(C=C3)Br)C4=NC(=NO4)C5=CC(=CC=C5)F
• Molecular Formula: C22H12BrFN4O2
• Molecular Weight: 463.3 g/mol

Description

2-(4-bromophenyl)-4-[3-(3-fluorophenyl)-1,2,4-oxadiazol-5-yl]phthalazin-1(2H)-one is a useful research compound. Its molecular formula is C22H12BrFN4O2 and its molecular weight is 463.266. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Antimicrobial Activity

Some new derivatives of 1,2,4-triazolo-, 1,3,4-oxadiazolo-, 1,3,4-thiadiazol-, and pyrazolo-2,4,6-trimethylphenyl-1(2H)-oxo-phthalazine have been synthesized with the aim of studying their antimicrobial activities. These compounds, which include structures related to 2-(4-bromophenyl)-4-[3-(3-fluorophenyl)-1,2,4-oxadiazol-5-yl]phthalazin-1(2H)-one, were identified using various analytical techniques and showed promising antimicrobial properties (El-hashash et al., 2012).

Physicochemical Properties and Application in Polymer Science

In another study, a compound with structural similarities to this compound was synthesized and successfully polymerized with other components to produce poly(ether 1,3,4-oxidiazole) containing phthalazinone units. These polymers exhibited excellent film-forming properties, good solubility in polar aprotic solvents, and notable proton conductivity, suggesting their potential application in high-performance polymer membranes (Jin & Zhu, 2018).

Antimicrobial and Antifungal Efficacy

A series of 2-substituted [4-(1,3,4-oxadiazol-2-yl)methyl]phthalazin-1(2H)-one derivatives were designed, synthesized, and evaluated for their antimicrobial and antifungal activities. These derivatives, including compounds structurally related to the target molecule, demonstrated efficacy against various bacterial and fungal strains, highlighting their potential as antimicrobial agents (Sridhara et al., 2010).